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Compound of Interest

Compound Name:
4-fluoro-N-methyl-2-

nitrobenzamide

Cat. No.: B7973561

Get Quote

A Note on Isomeric Specificity: This guide focuses on 2-fluoro-N-methyl-4-nitrobenzamide

(CAS No. 915087-24-0). While the user query specified "4-fluoro-N-methyl-2-
nitrobenzamide," the former isomer is predominantly documented in scientific literature and

commercial availability, particularly as a crucial pharmaceutical intermediate. The structural

distinction is critical, and all data herein pertains to the 2-fluoro, 4-nitro substituted isomer.

Introduction and Core Identifiers
2-Fluoro-N-methyl-4-nitrobenzamide is a fluorinated aromatic compound of significant interest

in medicinal chemistry and pharmaceutical development. Its primary role is that of a key

intermediate in the synthesis of Enzalutamide, a second-generation non-steroidal anti-

androgen used in the treatment of castration-resistant prostate cancer.[1][2] The strategic

placement of the fluoro and nitro groups on the benzamide scaffold allows for subsequent

chemical modifications, leading to the complex structure of the final active pharmaceutical

ingredient (API).[1] Understanding the properties and synthesis of this intermediate is therefore

critical for researchers and professionals involved in the development of anti-cancer

therapeutics.
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Compound Identification
A comprehensive list of identifiers for 2-fluoro-N-methyl-4-nitrobenzamide is provided below,

ensuring accurate tracking and sourcing of this compound.

Identifier Value

CAS Number 915087-24-0[1][3][4][5][6]

IUPAC Name 2-fluoro-N-methyl-4-nitrobenzamide[1]

PubChem CID 53440632[1]

Molecular Formula C₈H₇FN₂O₃[1][4]

Molecular Weight 198.15 g/mol [1]

Canonical SMILES CNC(=O)C1=C(C=C(C=C1)[O-])F[6]

InChI
InChI=1S/C8H7FN2O3/c1-10-8(12)6-3-2-

5(11(13)14)4-7(6)9/h2-4H,1H3,(H,10,12)[3]

InChIKey CWGRZEVFBBAKCD-UHFFFAOYSA-N[3]

Synonyms
Benzamide, 2-fluoro-N-methyl-4-nitro-; N-

methyl-2-fluoro-4-nitrobenzamide[1][4]

Physicochemical and Safety Data
The physical properties and safety information are essential for the proper handling, storage,

and use of 2-fluoro-N-methyl-4-nitrobenzamide in a laboratory or manufacturing setting.

Physicochemical Properties
Property Value Source

Physical Form Solid [3]

Purity ≥95% [3][6]

Storage Temperature
Room temperature, sealed in

dry conditions
[3]
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Safety and Hazard Information
2-Fluoro-N-methyl-4-nitrobenzamide is classified as a hazardous substance. Appropriate

personal protective equipment (PPE), including gloves, lab coat, and eye protection, should be

worn at all times when handling this compound. Work should be conducted in a well-ventilated

fume hood.

GHS Pictogram: GHS07 (Harmful)[3]

Signal Word: Warning[3]

Hazard Statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[3][7]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3][7]

Synthesis and Manufacturing
The synthesis of 2-fluoro-N-methyl-4-nitrobenzamide is a multi-step process that begins with

the oxidation of 2-fluoro-4-nitrotoluene.[2][8] This is followed by chlorination to form an acyl

chloride, which then undergoes amination with methylamine.[2][9]

Synthetic Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 2-fluoro-N-methyl-4-

nitrobenzamide.
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Step 1: Oxidation Step 2: Acyl Chloride Formation Step 3: Amination

2-Fluoro-4-nitrotoluene 2-Fluoro-4-nitrobenzoic acid
KMnO₄, NaOH, H₂O

2-Fluoro-4-nitrobenzoic acid 2-Fluoro-4-nitrobenzoyl chloride
SOCl₂, DMF

2-Fluoro-4-nitrobenzoyl chloride 2-Fluoro-N-methyl-4-nitrobenzamide
Methylamine (gas)

2-Fluoro-N-methyl-
4-nitrobenzamide

4-Amino-2-fluoro-
N-methylbenzamide

Reduction (e.g., Pd/C, H₂) Enzalutamide

Multi-step elaboration
& cyclization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Fluoro-N-methyl-4-
nitrobenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7973561/docs#an-in-depth-technical-guide-to-2-
fluoro-n-methyl-4-nitrobenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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